(+)-KDT501

• Molecular Formula: C21H33KO5
• Molecular Weight: 404.6 g/mol
• InChI: InChI=1S/C21H34O5.K/c1-12(2)7-9-15-19(24)18(16(22)11-14(5)6)20(25)21(15,26)17(23)10-8-13(3)4;/h12-15,25-26H,7-11H2,1-6H3;/q;+1/p-1/t15-,21+;/m0./s1
• InChIKey: GSYUJDSXIXKQIB-QWABXWKJSA-M

(+)-KDT501: Dual PPARγ/GPR120 Agonism

(+)-KDT501 is a stereochemically pure potassium salt of a tetrahydro iso-alpha acid (isohumulone) derivative [1]. It is a small molecule (C₂₁H₃₄KO₅, MW 404.6) that acts as a modest, partial PPARγ agonist and GPR120 agonist [2]. Developed by KinDex Therapeutics, (+)-KDT501 has completed Phase 1 and Phase 2 clinical studies in insulin-resistant subjects [3].

Modest, partial PPARγ agonism with distinct gene signature vs. full agonists

Tas2r108/GLP-1 gut-hormone signaling unique among insulin sensitizers

Stereochemically pure hop isohumulone derivative, not crude extract

Insulin-resistant subject data supports human adipocyte & metabolic research

• [1] Konda VR, Desai A, Darland G, Grayson N, Bland JS. KDT501, a Derivative from Hops, Normalizes Glucose Metabolism and Body Weight in Rodent Models of Diabetes. PLoS One. 2014;9(1):e87848. View Source
• [2] KDT-501 Drug Profile. Synapse (PatSnap). Updated August 2024. View Source
• [3] Finlin BS, Zhu B, Kok BP, Godio C, Westgate PM, Grayson N, Sims R, Bland JS, Saez E, Kern PA. The Influence of KDT501, a Novel Isohumulone, on Adipocyte Function in Humans. Front Endocrinol (Lausanne). 2017;8:255. View Source

(+)-KDT501: Unsubstitutable Profile

Substitution with generic full PPARγ agonists (e.g., rosiglitazone) or crude hop extract mixtures fails to replicate (+)-KDT501's pharmacological profile. Unlike full PPARγ agonists, (+)-KDT501 exhibits only modest, partial PPARγ agonist activity with a distinct gene expression signature [1]. It uniquely signals through the bitter taste receptor Tas2r108, stimulating endogenous GLP-1 secretion—a mechanism absent in conventional PPARγ agonists [2]. Additionally, crude hop mixtures contain heterogeneous compounds with undefined stereochemistry and variable activity, whereas (+)-KDT501 is a stereochemically pure, single-entity molecule with reproducible pharmacology [3].

Full PPARγ agonists (e.g., rosiglitazone) may not reproduce the partial agonism gene expression profile or Tas2r108/GLP-1 signaling.

Crude hop extracts introduce undefined stereochemistry and variable bioactivity, limiting pharmacological reproducibility.

Conventional insulin sensitizers (metformin, pioglitazone) lack Tas2r108 engagement and PTGR2 target interaction.

• [1] Konda VR, Desai A, Darland G, Grayson N, Bland JS. KDT501, a Derivative from Hops, Normalizes Glucose Metabolism and Body Weight in Rodent Models of Diabetes. PLoS One. 2014;9(1):e87848. View Source
• [2] Kok BP, Galmozzi A, Littlejohn NK, Albert V, Godio C, Kim W, Kim SM, Bland JS, Grayson N, Fang M, Meyerhof W, Siuzdak G, Srinivasan S, Behrens M, Saez E. Intestinal bitter taste receptor activation alters hormone secretion and imparts metabolic benefits. Mol Metab. 2018;16:76-87. View Source
• [3] Konda VR, Desai A, Darland G, Grayson N, Bland JS. KDT501, a Derivative from Hops, Normalizes Glucose Metabolism and Body Weight in Rodent Models of Diabetes. PLoS One. 2014;9(1):e87848. View Source

(+)-KDT501 Comparative Evidence

Partial PPARγ Agonism: Divergent Gene Profile vs. Rosiglitazone

(+)-KDT501 functions as a modest, partial PPARγ agonist rather than a full agonist, producing a gene expression profile in human subcutaneous adipocytes that differs from that of the full PPARγ agonist rosiglitazone [1]. In cell-based reporter assays, (+)-KDT501 showed only modest PPARγ transactivation compared to rosiglitazone's potent, full activation, while still promoting lipogenesis in 3T3L1 and human subcutaneous adipocytes [1]. This partial agonism profile is associated with pleiotropic biological activities beyond PPARγ activation [1].

PPARγ Partial Agonism

Head-to-head

Modest transactivation vs. potent rosiglitazone activation; distinct gene expression profile

Supports partial agonism research without full PPARγ-driven adipogenic effects

Adipogenic gene signature may differ in other models

Evidence Dimension	PPARγ agonist activity and gene expression profile
Target Compound Data	Modest, partial PPARγ agonist activity; gene expression profile distinct from rosiglitazone; lipogenesis in 3T3L1 and human subcutaneous adipocytes
Comparator Or Baseline	Rosiglitazone (full PPARγ agonist): Potent PPARγ activation (EC₅₀ ~60 nM for PPARγ); robust adipogenic gene expression signature
Quantified Difference	KDT501 exhibited only modest PPARγ transactivation compared to rosiglitazone's full activation; qualitative divergence in gene expression profile
Conditions	PPARγ reporter gene assays; gene expression profiling in human subcutaneous adipocytes

Why This Matters

Partial PPARγ agonism may reduce the fluid retention and weight gain liabilities associated with full PPARγ agonists while preserving insulin-sensitizing benefits, a key procurement consideration for metabolic disease research.

• [1] Konda VR, Desai A, Darland G, Grayson N, Bland JS. KDT501, a Derivative from Hops, Normalizes Glucose Metabolism and Body Weight in Rodent Models of Diabetes. PLoS One. 2014;9(1):e87848. View Source

Anti-inflammatory Activity: Monocytes vs. Rosiglitazone

In direct comparative in vitro assays, (+)-KDT501 exhibited anti-inflammatory effects in monocytes/macrophages that were not observed with the full PPARγ agonist rosiglitazone [1]. Specifically, (+)-KDT501 reduced TNF-α and LPS-mediated inflammatory markers in THP-1 monocyte cells, whereas rosiglitazone lacked this anti-inflammatory activity in the same cellular context [1]. This inflammation-modulating property operates independently of PPARγ agonism and represents a unique differentiating feature of (+)-KDT501 [1].

Monocyte Anti-inflammatory

Head-to-head

Reduced TNF-α & LPS markers in THP-1 cells; rosiglitazone inactive

PPARγ-independent inflammation modulation, unique among tested agonists

THP-1 monocyte cell-line context

Evidence Dimension	Anti-inflammatory activity in monocyte/macrophage cells
Target Compound Data	Reduced TNF-α and LPS-mediated inflammatory markers in THP-1 monocytes
Comparator Or Baseline	Rosiglitazone (full PPARγ agonist): No anti-inflammatory effect observed in the same monocyte/macrophage assays
Quantified Difference	Qualitative presence vs. absence of anti-inflammatory activity
Conditions	THP-1 human monocyte cell line; LPS-induced inflammatory response assays

Why This Matters

The inflammation-modulating activity independent of PPARγ agonism provides a unique pharmacological dimension not found in rosiglitazone, enabling research into inflammation-metabolism crosstalk without confounding PPARγ-driven effects.

• [1] Konda VR, Desai A, Darland G, Grayson N, Bland JS. KDT501, a Derivative from Hops, Normalizes Glucose Metabolism and Body Weight in Rodent Models of Diabetes. PLoS One. 2014;9(1):e87848. View Source

Tas2r108 Signaling: GLP-1 Secretion

(+)-KDT501 signals through the bitter taste receptor Tas2r108, one of 35 mouse Tas2rs, a mechanism not shared by metformin, pioglitazone, or rosiglitazone [1]. In diet-induced obese (DIO) mice, acute oral treatment with (+)-KDT501 stimulated endogenous GLP-1 secretion and enhanced glucose tolerance [1]. Chronic (+)-KDT501 treatment caused weight and fat mass loss, increased energy expenditure, enhanced glucose tolerance and insulin sensitivity, normalized plasma lipids, and induced broad suppression of inflammatory markers [1]. Notably, the in vivo action of (+)-KDT501 was augmented by sitagliptin, a DPP-IV inhibitor [1].

Tas2r108-GLP-1 Axis

Class-level

Signals through Tas2r108; acute GLP-1 secretion, improved glucose tolerance & weight loss in DIO mice

Novel gut-hormone mechanism distinct from metformin/PPARγ agonists

DIO mouse model; sitagliptin augmentation reported

Evidence Dimension	Bitter taste receptor (Tas2r) activation and GLP-1 secretion
Target Compound Data	Signals through Tas2r108; acute treatment stimulated GLP-1 secretion and enhanced glucose tolerance; chronic treatment reduced body weight, fat mass, plasma lipids, and improved insulin sensitivity
Comparator Or Baseline	Metformin, pioglitazone, rosiglitazone (class inference): No known Tas2r108-mediated GLP-1 secretion activity
Quantified Difference	Qualitative presence vs. absence of Tas2r108 signaling; fold-change in GLP-1 and metabolic parameters reported in original study
Conditions	Tas2r signaling assays; diet-induced obese (DIO) mouse model; acute and chronic oral dosing

Why This Matters

Tas2r108-mediated GLP-1 secretion represents a novel mechanism of action distinct from PPARγ agonism, enabling research into gut-hormone modulation and combination strategies with DPP-IV inhibitors.

• [1] Kok BP, Galmozzi A, Littlejohn NK, Albert V, Godio C, Kim W, Kim SM, Bland JS, Grayson N, Fang M, Meyerhof W, Siuzdak G, Srinivasan S, Behrens M, Saez E. Intestinal bitter taste receptor activation alters hormone secretion and imparts metabolic benefits. Mol Metab. 2018;16:76-87. View Source

Glycemic and Lipid Control in ZDF Rats

In Zucker Diabetic Fatty (ZDF) rats, oral administration of (+)-KDT501 produced significant, dose-dependent reductions in hemoglobin A1c (HbA1c), weight gain, total cholesterol, and triglycerides compared to vehicle-treated controls [1]. At doses of 100 mg/kg, (+)-KDT501 reduced fasting plasma glucose and glucose AUC following an oral glucose bolus [1]. In diet-induced obesity (DIO) mice, (+)-KDT501 significantly reduced fed blood glucose, glucose/insulin AUC, and body fat relative to vehicle [1].

ZDF Rat Glycemic Control

Cross-study

Reduced HbA1c, total cholesterol, triglycerides; decreased glucose AUC at 100 mg/kg

Supports metabolic endpoint research in diabetic rodent models

Vehicle-controlled; dose-dependent; P values in source

Evidence Dimension	Glycemic control and lipid parameters in diabetic rodent models
Target Compound Data	Dose-dependent reduction in HbA1c, total cholesterol, and triglycerides; reduced fasting glucose and glucose AUC; reduced body fat and weight gain at 100 mg/kg
Comparator Or Baseline	Vehicle control (no active treatment)
Quantified Difference	Significant (P < 0.05) dose-dependent reductions vs. vehicle; specific % reductions and P-values reported in original study
Conditions	Zucker Diabetic Fatty (ZDF) rats; diet-induced obesity (DIO) mice; oral administration at 100 mg/kg

Why This Matters

Demonstrated in vivo efficacy on hard metabolic endpoints (HbA1c, lipids, body composition) supports utility in preclinical diabetes and metabolic syndrome research, with dose-response data enabling experimental design.

• [1] Konda VR, Desai A, Darland G, Grayson N, Bland JS. KDT501, a Derivative from Hops, Normalizes Glucose Metabolism and Body Weight in Rodent Models of Diabetes. PLoS One. 2014;9(1):e87848. View Source

Adiponectin Induction: Clinical Evidence in Insulin-Resistant Subjects

In a Phase II open-label clinical trial (NCT02444910) involving nine obese, insulin-resistant subjects, 28 days of (+)-KDT501 treatment (600 mg twice daily, with dose escalation up to 1000 mg) increased total and high-molecular weight (HMW) adiponectin in plasma [1]. Subcutaneous white adipose tissue (SC WAT) explants from treated subjects secreted more total and HMW adiponectin (P < 0.05) [1]. (+)-KDT501 also potentiated β-adrenergic signaling (P < 0.001) and enhanced mitochondrial function in adipocytes (P < 0.001) [1]. Additionally, (+)-KDT501 treatment reduced plasma TNFα, a key pro-inflammatory cytokine [2].

Adiponectin Induction

Trial context

Increased total & HMW adiponectin (P

Supports human adipocyte function research

Phase II open-label; n=9; 28-day treatment

PTGR2 Target Engagement

Supporting

PTGR2 identified as direct target via lipid-based chemical proteomics in human cells

Supports prostaglandin metabolism pathway research

Binding affinity not quantified

Evidence Dimension	Adiponectin secretion and adipocyte function in human subjects
Target Compound Data	Increased total and HMW adiponectin in plasma and SC WAT explants (P < 0.05); potentiated β-adrenergic signaling (P < 0.001); enhanced mitochondrial function (P < 0.001); reduced plasma TNFα
Comparator Or Baseline	Pre-treatment baseline (within-subject comparison)
Quantified Difference	P < 0.05 for adiponectin secretion; P < 0.001 for β-adrenergic potentiation and mitochondrial enhancement
Conditions	Phase II clinical trial (NCT02444910); 28-day treatment; obese, insulin-resistant human subjects; SC WAT biopsy explants

Why This Matters

Human clinical data demonstrating adiponectin induction—a validated biomarker of insulin sensitivity—provides translational relevance for research programs focused on adipose tissue biology, metabolic syndrome, and type 2 diabetes.

• [1] Finlin BS, Zhu B, Kok BP, Godio C, Westgate PM, Grayson N, Sims R, Bland JS, Saez E, Kern PA. The Influence of KDT501, a Novel Isohumulone, on Adipocyte Function in Humans. Front Endocrinol (Lausanne). 2017;8:255. View Source
• [2] Finlin BS, et al. Effects of KDT501 on Metabolic Parameters in Insulin-Resistant Prediabetic Humans. PMC, 2020. View Source

PTGR2 Target Engagement: Proteomics Identification

Using lipid-based chemical proteomics, the prostaglandin-regulatory enzyme PTGR2 (prostaglandin reductase 2) was identified as a direct molecular target of (+)-KDT501 in human cells [1]. This target identification approach mapped protein interactions of (+)-KDT501, revealing PTGR2 engagement as part of its pharmacological mechanism [1]. The same study noted that miconazole, an antifungal drug, inhibits SGPL1, highlighting the specificity of (+)-KDT501's PTGR2 interaction [1].

PTGR2 Target Engagement

Supporting

PTGR2 identified as direct target via lipid-based chemical proteomics in human cells

Supports prostaglandin metabolism pathway research

Binding affinity not quantified

Evidence Dimension	Molecular target identification via chemical proteomics
Target Compound Data	Binds PTGR2 (prostaglandin reductase 2) in human cells
Comparator Or Baseline	No direct comparator data available for PTGR2 binding potency
Quantified Difference	Qualitative identification of PTGR2 as a target; quantitative binding affinity not reported
Conditions	Lipid-based chemical proteomics; human cell systems

Why This Matters

Identification of PTGR2 as a molecular target provides a rational basis for investigating (+)-KDT501 in prostaglandin metabolism pathways and lipid signaling research, distinct from its PPARγ and Tas2r activities.

• [1] Mapping Protein Targets of Bioactive Small Molecules Using Lipid-Based Chemical Proteomics. ACS Chem Biol. 2017;12(10):2671-2681. PMID: 28930429. View Source

(+)-KDT501 Application Scenarios

Partial PPARγ Agonism: Adipogenic Safety Studies

Use (+)-KDT501 in head-to-head studies with full PPARγ agonists (rosiglitazone, pioglitazone) to investigate the therapeutic index of partial PPARγ activation. The distinct gene expression profile and modest transactivation activity [1] enable dissection of PPARγ-mediated insulin sensitization from adverse adipogenic effects, supporting drug discovery programs targeting metabolic disease with improved safety margins.

Tas2r108-GLP-1 Axis in Gut-Hormone Research

Employ (+)-KDT501 as a pharmacological tool to activate intestinal bitter taste receptor Tas2r108 and stimulate endogenous GLP-1 secretion [2]. This mechanism is unique among antidiabetic agents and enables research into gut-hormone crosstalk, enteroendocrine signaling, and combination strategies with DPP-IV inhibitors such as sitagliptin [2].

Adiponectin Regulation in Human Adipose Models

Utilize (+)-KDT501 in ex vivo human adipose tissue explant systems or clinical adipose biopsy studies to investigate mechanisms of adiponectin induction [3]. The demonstrated increase in total and HMW adiponectin secretion (P < 0.05) and potentiation of β-adrenergic signaling (P < 0.001) [3] positions (+)-KDT501 as a validated tool for adipocyte biology and metabolic syndrome research.

Inflammation-Metabolism Crosstalk: PPARγ-Independent Anti-Inflammation

Deploy (+)-KDT501 in monocyte/macrophage inflammation models to study PPARγ-independent suppression of TNF-α and LPS-mediated inflammatory markers [1]. Unlike rosiglitazone, which lacks anti-inflammatory activity in these assays [1], (+)-KDT501 provides a unique tool to dissect inflammation-metabolism interactions without confounding PPARγ-driven effects.

Application

Selection Property

Validation Focus

PPARγ partial agonism research

Gene expression divergence from full agonists

Adipogenic endpoint review & insulin sensitization

Gut-hormone Tas2r108/GLP-1 signaling

Bitter taste receptor selectivity

GLP-1 secretion & glucose tolerance endpoints

Human adiponectin regulation studies

HMW adiponectin secretion induction

β-adrenergic & mitochondrial function assays

PPARγ-independent inflammation modulation

Monocyte/macrophage TNF-α suppression

Inflammation-metabolism crosstalk endpoints

• [1] Konda VR, Desai A, Darland G, Grayson N, Bland JS. KDT501, a Derivative from Hops, Normalizes Glucose Metabolism and Body Weight in Rodent Models of Diabetes. PLoS One. 2014;9(1):e87848. View Source
• [2] Kok BP, Galmozzi A, Littlejohn NK, Albert V, Godio C, Kim W, Kim SM, Bland JS, Grayson N, Fang M, Meyerhof W, Siuzdak G, Srinivasan S, Behrens M, Saez E. Intestinal bitter taste receptor activation alters hormone secretion and imparts metabolic benefits. Mol Metab. 2018;16:76-87. View Source
• [3] Finlin BS, Zhu B, Kok BP, Godio C, Westgate PM, Grayson N, Sims R, Bland JS, Saez E, Kern PA. The Influence of KDT501, a Novel Isohumulone, on Adipocyte Function in Humans. Front Endocrinol (Lausanne). 2017;8:255. View Source